5-methyl-N-((7-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)isoxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-[[7-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C13H14F3N5O2/c1-7-4-9(20-23-7)12(22)17-6-11-19-18-10-5-8(13(14,15)16)2-3-21(10)11/h4,8H,2-3,5-6H2,1H3,(H,17,22)
• InChI Key: SCGFDYLHVOOTSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCC2=NN=C3N2CCC(C3)C(F)(F)F
• Molecular Formula: C13H14F3N5O2
• Molecular Weight: 329.28 g/mol

Description

5-methyl-N-((7-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C13H14F3N5O2 and its molecular weight is 329.283. The purity is usually 95%.
BenchChem offers high-quality 5-methyl-N-((7-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-methyl-N-((7-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

Compounds with structural similarities to the query chemical have been studied for their antitumor properties. For instance, compounds synthesized from 5-diazoimidazole-4-carboxamide demonstrated curative activity against leukemia, suggesting potential as prodrug modifications for antitumor agents (Stevens et al., 1984).

Heterocyclic Compound Synthesis

Research has been conducted on the synthesis of novel thiazolo[5,4-d]pyrimidines and other heterocyclic compounds, indicating the compound's relevance in the creation of molecules with unique biological activities (Chattopadhyay et al., 2010). Such studies underscore the importance of these compounds in developing new drugs and materials.

Antimicrobial Activity

The synthesis and pharmacological evaluation of novel compounds, including those structurally related to the query chemical, have demonstrated significant antimicrobial activity against various microorganisms. This suggests potential applications in combating bacterial and fungal infections (Suresh et al., 2016).

Catalytic Synthesis Methods

Efficient methods for synthesizing compounds, including isoxazole derivatives, have been developed, providing insights into the chemical reactions and processes involved in producing complex molecules with potential application in various fields, such as medicinal chemistry and materials science (Guleli et al., 2019).